Cas no 497107-11-6 (Benzene, pentabromo[(1-methylpropoxy)methyl]-)

Benzene, pentabromo[(1-methylpropoxy)methyl]- structure
497107-11-6 structure
Product Name:Benzene, pentabromo[(1-methylpropoxy)methyl]-
CAS No:497107-11-6
MF:C11H11Br5O
MW:558.72443985939
CID:1530675
Update Time:2024-08-24

Benzene, pentabromo[(1-methylpropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, pentabromo[(1-methylpropoxy)methyl]-
    • Benzene, 1,2,3,4,5-pentabromo-6-[(1-methylpropoxy)methyl]-
    • Inchi: 1S/C11H11Br5O/c1-3-5(2)17-4-6-7(12)9(14)11(16)10(15)8(6)13/h5H,3-4H2,1-2H3
    • InChI Key: VXAKLNXZASQBDT-UHFFFAOYSA-N
    • SMILES: C1(Br)=C(COC(C)CC)C(Br)=C(Br)C(Br)=C1Br

Computed Properties

  • Exact Mass: 553.67253

Experimental Properties

  • Density: 2.153±0.06 g/cm3(Predicted)
  • Boiling Point: 449.1±40.0 °C(Predicted)
  • PSA: 9.23
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